Cas no 2098047-92-6 (4-(Ethoxymethyl)-4-methyl-1,4'-bipiperidine)

• Product Name: 4-(Ethoxymethyl)-4-methyl-1,4'-bipiperidine
• CAS No: 2098047-92-6
• MF: C₁₄H₂₈N₂O
• MW: 240.384923934937
• CID: 5726236
• PubChem ID: 121203149
• Update Time: 2025-10-30

4-(Ethoxymethyl)-4-methyl-1,4'-bipiperidine Chemical and Physical Properties

Names and Identifiers

• AKOS026711383
• F1907-7018
• 4-(ethoxymethyl)-4-methyl-1,4'-bipiperidine
• 2098047-92-6
• 4-(Ethoxymethyl)-4-methyl-1,4'-bipiperidine

• Inchi： 1S/C14H28N2O/c1-3-17-12-14(2)6-10-16(11-7-14)13-4-8-15-9-5-13/h13,15H,3-12H2,1-2H3
• InChI Key： UGKBOUNINFZZAT-UHFFFAOYSA-N
• SMILES： O(CC)CC1(C)CCN(CC1)C1CCNCC1

Computed Properties

• Exact Mass: 240.220163521g/mol
• Monoisotopic Mass: 240.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 24.5Ų

Additional information on 4-(Ethoxymethyl)-4-methyl-1,4'-bipiperidine

4-(Ethoxymethyl)-4-methyl-1,4'-bipiperidine: A Comprehensive Overview

The compound 4-(Ethoxymethyl)-4-methyl-1,4'-bipiperidine, with the CAS number 2098047-92-6, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of bicyclic amines, which are known for their versatile applications in drug design and advanced materials. The structure of this molecule is characterized by a bipiperidine framework, with substituents at the 4-position of each piperidine ring. Specifically, one ring bears an ethoxymethyl group, while the other carries a methyl group. This unique combination of functional groups imparts distinctive chemical and physical properties to the compound.

The synthesis of 4-(Ethoxymethyl)-4-methyl-1,4'-bipiperidine typically involves multi-step organic reactions, often employing catalytic processes to achieve high yields and selectivity. Recent advancements in asymmetric catalysis have enabled the production of enantiomerically pure versions of this compound, which are highly valuable in chiral drug discovery. The use of environmentally friendly solvents and reagents has also become a focus in its synthesis, aligning with the global trend toward green chemistry.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it serves as a building block for constructing bioactive molecules with potential therapeutic effects. For instance, studies have demonstrated its ability to modulate ion channels, which are critical targets for treating neurological disorders such as epilepsy and chronic pain. Additionally, its role as an intermediate in the synthesis of complex polycyclic compounds has been explored extensively.

Recent studies have also highlighted the potential of 4-(Ethoxymethyl)-4-methyl-1,4'-bipiperidine in materials science. Researchers have investigated its use as a precursor for synthesizing high-performance polymers and advanced ceramics. Its ability to form stable coordination complexes with metal ions has opened new avenues for its application in catalysis and energy storage technologies.

The structural versatility of this compound is further underscored by its ability to participate in various types of chemical reactions. For example, its ethoxymethyl group can undergo elimination reactions under specific conditions, leading to the formation of unsaturated derivatives. Similarly, its methyl group can be oxidized to yield carboxylic acids or esters, expanding its functional diversity.

In conclusion, 4-(Ethoxymethyl)-4-methyl-1,4'-bipiperidine stands out as a multifaceted compound with significant potential across diverse scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers seeking innovative solutions in drug development and materials innovation. As ongoing research continues to uncover new applications and synthesis pathways for this compound, its importance in the chemical sciences is expected to grow further.